![molecular formula C16H14N2O B5770168 2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole CAS No. 345994-69-6](/img/structure/B5770168.png)
2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole
Overview
Description
2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the oxadiazole family, which is known for its diverse biological activities, including antitumor, anti-inflammatory, antifungal, and antibacterial properties.
Mechanism of Action
The mechanism of action of 2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole involves the inhibition of various enzymes and signaling pathways that are crucial for cancer cell survival and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It also inhibits the PI3K/Akt/mTOR signaling pathway, which is known to be dysregulated in many types of cancer.
Biochemical and Physiological Effects:
In addition to its antitumor activity, this compound has been shown to exhibit various other biochemical and physiological effects. It has been reported to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis. It also exhibits antifungal and antibacterial activity, indicating its potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole is its broad spectrum of biological activities, making it a versatile compound for various research applications. However, its low solubility in water can pose a challenge for its use in in vitro and in vivo experiments. Additionally, its cytotoxic effects can also be a limitation, as it can potentially harm normal cells in addition to cancer cells.
Future Directions
There are several future directions for the research on 2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole. One area of interest is the development of novel analogs with improved pharmacological properties, such as increased solubility and selectivity for cancer cells. Another direction is the investigation of its potential as a combination therapy with other anticancer agents. Finally, the elucidation of its mechanism of action at the molecular level can provide valuable insights into its therapeutic potential and aid in the development of more effective cancer therapies.
Synthesis Methods
The synthesis of 2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole involves the reaction of benzyl hydrazine with 2-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then cyclized to form the oxadiazole ring. The purity and yield of the final product can be improved by various purification techniques, such as column chromatography and recrystallization.
Scientific Research Applications
2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole has been extensively studied for its potential therapeutic applications. One of the major areas of research is its antitumor activity. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. It works by inducing cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
properties
IUPAC Name |
2-benzyl-5-(2-methylphenyl)-1,3,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O/c1-12-7-5-6-10-14(12)16-18-17-15(19-16)11-13-8-3-2-4-9-13/h2-10H,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZHCEMJHDDBPPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN=C(O2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201220215 | |
Record name | 2-(2-Methylphenyl)-5-(phenylmethyl)-1,3,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201220215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
345994-69-6 | |
Record name | 2-(2-Methylphenyl)-5-(phenylmethyl)-1,3,4-oxadiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=345994-69-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Methylphenyl)-5-(phenylmethyl)-1,3,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201220215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.